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Compound of Interest

Compound Name: Strontium salicylate

Cat. No.: B1505787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium salicylate (Sr(C₇H₅O₃)₂) is a salt derived from strontium and salicylic acid. It

combines the therapeutic properties of both moieties, offering potential applications in

pharmaceuticals and serving as a versatile building block in fine chemical manufacturing.[1]

Salicylic acid and its derivatives are well-known for their analgesic, anti-inflammatory, and

antipyretic properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[2][3]

Strontium, on the other hand, has been noted for its beneficial effects on bone metabolism,

promoting bone formation and inhibiting bone resorption. This dual functionality makes

strontium salicylate a compound of interest for drug development, particularly in the context

of inflammatory conditions and bone-related disorders.

In fine chemical manufacturing, strontium salicylate serves as a key intermediate for the

synthesis of more complex molecules and materials.[1] Its synthesis is achievable through

straightforward and high-yield methods, making it an economically viable starting material.

Physicochemical Properties
A summary of the known physicochemical properties of strontium salicylate is presented in

Table 1.
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Property Value Reference

Molecular Formula C₁₄H₁₀O₆Sr [4][5][6]

Molecular Weight 361.85 g/mol [4][5][6]

CAS Number 526-26-1 [4][5][6]

Appearance White crystalline powder [7]

Taste Sweet saline [7]

Odor Odorless [7]

Solubility Soluble in water and alcohol. [7]

Boiling Point 336.3°C at 760 mmHg [6][8]

Flash Point 144.5°C [6][8]

Stability
Decomposes when heated;

protect from light.
[6][7]

Applications in Fine Chemical Manufacturing
Strontium salicylate is a valuable precursor in the synthesis of various organic and

organometallic compounds. Its utility stems from the reactivity of the carboxylate and

phenoxide functionalities, as well as the presence of the strontium cation.

Potential Applications:

Synthesis of Novel Anti-inflammatory Drugs: The salicylate moiety can be chemically

modified to produce new non-steroidal anti-inflammatory drugs (NSAIDs). The presence of

strontium may offer a synergistic effect or improved pharmacokinetic properties.

Development of Bone-Targeting Therapeutics: The strontium component can act as a carrier

to deliver therapeutic agents to bone tissue, leveraging strontium's natural affinity for the

bone matrix.

Precursor for Coordination Polymers and Metal-Organic Frameworks (MOFs): The

bifunctional nature of the salicylate ligand allows for the formation of complex coordination
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structures with potential applications in catalysis, gas storage, and materials science.

Experimental Protocols
Protocol 1: High-Yield Synthesis of Strontium Salicylate
Monohydrate
This protocol is adapted from a patented high-yield synthesis method.[9]

Materials:

Salicylic Acid (C₇H₆O₃)

Strontium Carbonate (SrCO₃)

Deaerated Distilled Water

Equipment:

Reaction vessel with constant mixing capability (e.g., magnetic stirrer or overhead stirrer)

Heating mantle or water bath

Thermometer

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Preparation of Saturated Salicylic Acid Solution:

In a reaction vessel, dissolve 47 g of salicylic acid in 250 mL of deaerated distilled water.

Heat the mixture to 40°C under constant mixing until the salicylic acid is completely

dissolved.

Reaction with Strontium Carbonate:
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Slowly add 50 g of strontium carbonate to the salicylic acid solution over a period of

approximately 30 minutes. Maintain the temperature at 40°C and ensure vigorous mixing.

The reaction progress is indicated by the evolution of carbon dioxide gas. The reaction is

complete when effervescence ceases.

Crystallization and Isolation:

Cool the reaction mixture to 20°C to induce precipitation of the product.

Collect the precipitate by vacuum filtration.

Wash the collected solid with a small amount of cold deaerated distilled water.

Drying:

Dry the product in an oven at a temperature not exceeding 50°C to obtain strontium
salicylate monohydrate. Temperatures above this may lead to the decomposition of the

salicylate anion.[9]

Expected Yield:

Greater than 95% of the theoretical amount.[9]

Protocol 2: Synthesis of Strontium Salicylate Dihydrate
via Soft Chemistry
This protocol is based on a soft chemistry approach described in the literature.[1]

Materials:

Salicylic Acid (C₇H₆O₃)

Strontium Carbonate (SrCO₃)

Distilled Water

Equipment:
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Beaker

Magnetic stirrer and stir bar

Heating plate

Filtration apparatus

Desiccator

Procedure:

Reaction Mixture Preparation:

In a beaker, prepare an aqueous solution of salicylic acid.

Add a stoichiometric amount of strontium carbonate to the salicylic acid solution with

continuous stirring.

Reaction and Crystallization:

Gently heat the mixture to facilitate the reaction, which is evidenced by the release of CO₂.

Allow the solution to cool slowly to room temperature to promote the formation of crystals.

Isolation and Drying:

Collect the crystals by filtration.

Wash the crystals with a minimal amount of cold distilled water.

Dry the product in a desiccator over a suitable drying agent.

Characterization:

The resulting product, Sr(C₇H₅O₃)₂·2H₂O, can be characterized by Fourier-Transform

Infrared (FTIR) spectroscopy and X-ray Diffraction (XRD).[1]
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Characterization Data
Technique Expected Observations

FTIR

Characteristic peaks for the carboxylate group,

aromatic ring, and hydroxyl group of the

salicylate moiety.

XRD

A specific diffraction pattern corresponding to

the crystalline structure of strontium salicylate.

The dihydrate form is reported to have a

monoclinic crystal system.[1]

¹H NMR

The proton NMR spectrum is expected to show

signals corresponding to the aromatic protons of

the salicylate ring. Due to the salt formation, the

chemical shifts may differ from salicylic acid.

¹³C NMR

The carbon NMR spectrum will show

resonances for the aromatic carbons and the

carboxylate carbon.

Mechanism of Action and Signaling Pathways
(Hypothetical)
A specific signaling pathway for the combined strontium salicylate molecule has not been

fully elucidated. However, its biological effects can be understood by considering the

independent and potentially synergistic actions of its constituent ions: strontium and salicylate.

Inhibition of Prostaglandin Synthesis by Salicylate
Salicylates are known to exert their anti-inflammatory effects by inhibiting the activity of

cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins, potent

mediators of inflammation and pain.[2][3][10]
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Caption: Inhibition of the prostaglandin synthesis pathway by the salicylate component of

strontium salicylate.

Effect of Strontium on Bone Metabolism
Strontium ions have been shown to have a dual effect on bone remodeling: they stimulate the

proliferation and differentiation of osteoblasts (bone-forming cells) and inhibit the activity of

osteoclasts (bone-resorbing cells). This leads to a net increase in bone mass.
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Caption: The dual action of strontium ions on bone cells, promoting a positive balance in bone

remodeling.

Experimental Workflow for Synthesis and Analysis
The following diagram outlines a general workflow for the synthesis and subsequent analysis of

strontium salicylate.
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Caption: A generalized workflow for the synthesis and characterization of strontium salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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